Cas no 41372-08-1 (Methyldopa hydrate)

Methyldopa hydrate structure
Methyldopa hydrate structure
Product Name:Methyldopa hydrate
CAS No:41372-08-1
MF:C10H15NO5
MW:229.229803323746
MDL:MFCD30179484
CID:55407
PubChem ID:38852
Update Time:2025-04-18

Methyldopa hydrate Chemical and Physical Properties

Names and Identifiers

    • L-Methyldopa
    • α-Methyldopa
    • Methyldopa
    • Carbidopa
    • (-)-3,4-Dihydroxy-alpha-methyl-L-phenylalanine sesquihydrate
    • α-Methyl-L-DOPA
    • (-)-3-(3,4-DIHYDROXYPHENYL)-2-METHYL-L-ALANINE SESQUIHYDRATE
    • (S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid hydrate
    • 3-Hydroxy-alpha-methyltyrosine
    • Alpha-Methyldopa Sesquihydrate
    • Alpha-methyl-l-dopa sesquihydrate
    • L-α-Methyl DOPA Hydr
    • L-α-Methyl DOPA Hydrate
    • Methyldopa Sesquihydrate
    • (?)-3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine sesquihydrate
    • 3-(3,4-DIHYDROXYPHENYL)-2-METHYL-
    • 3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine,MK-351,Methyl-L-DOPA
    • L-α-Methyl-DOPA Hydrate
    • Methyldopa hydrate
    • MK-351 hydrate
    • α-Methyldopa sesquihydrate
    • α-Methyl-L-DOPA Hydrate
    • L-Methyldopa sesquihydrate
    • MK-351
    • 3-Hydroxy-b-methyl-L-tyrosine hydrate
    • 3-Hydroxy-alpha-methyl-L-tyrosine hydrate
    • Methyl dopa sesquihydrate
    • L-α-MethylDOPAHydrate
    • A825537
    • 41372-08-1
    • L-Tyrosine, 3-hydroxy-a-methyl-, hydrate (2:3)
    • BCP13422
    • L-(-)--Methyldopa (hydrate)
    • AKOS024348864
    • Racemic methyldopa
    • Methyldopa for system suitability
    • MK-351 hydrate;Methyldopa hydrate
    • 3-(3 pound not4-DIHYDROXYPHENYL)-2-METHYL-
    • MFCD00149280
    • (S)-2-Amino-3-(3,4-dihydroxyphenyl)-2-methylpropionic acid sesquihydrate
    • SCHEMBL17747949
    • a-Methyl-L-dopasesquihydrate
    • (2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid;hydrate
    • L-(-)-alpha-Methyldopa (hydrate)
    • AS-13288
    • CHEMBL4063475
    • L-alpha-Methyl DOPA Hydrate
    • XDJUBZFLFDODNF-PPHPATTJSA-N
    • MDL: MFCD30179484
    • Inchi: 1S/C10H13NO4.H2O/c1-10(11,9(14)15)5-6-2-3-7(12)8(13)4-6;/h2-4,12-13H,5,11H2,1H3,(H,14,15);1H2/t10-;/m0./s1
    • InChI Key: XDJUBZFLFDODNF-PPHPATTJSA-N
    • SMILES: OC([C@](C)(CC1C=CC(=C(C=1)O)O)N)=O.O

Computed Properties

  • Exact Mass: 229.09500
  • Monoisotopic Mass: 229.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 246
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 33
  • XLogP3: Not determined
  • Topological Polar Surface Area: 171

Experimental Properties

  • Color/Form: powder
  • Density: 1.403
  • Melting Point: ≥300 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Water Partition Coefficient: 0.1-1 g/100 mL at 23 ºC
  • Stability/Shelf Life: Stable, but may be light sensitive. Very hygroscopic. Undergoes catalytic oxygenation in the presence of magnesium, cupric, cobalt, nickel and ferric ions. Store under a dry atmosphere.
  • PSA: 113.01000
  • LogP: 1.07830
  • Solubility: Soluble
  • Merck: 13,6080
  • Sensitiveness: Air & Light Sensitive
  • Specific Rotation: -12.5 ~ -14.5° (c=1, in H2O)
  • Optical Activity: [α]25/D −13°, c = 1 in H2O
  • Vapor Pressure: No data available

Methyldopa hydrate Security Information

Methyldopa hydrate Pricemore >>

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